Cas no 312605-34-8 (4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 312605-34-8
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 6196593
• PubChem ID: 4218436
• Update Time: 2025-06-09

4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide
• AKOS001593543
• F0018-0203
• EU-0001342
• 4-acetyl-N-(4-(p-tolyl)thiazol-2-yl)benzamide
• SR-01000398394
• 4-acetyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• 312605-34-8
• SR-01000398394-1

• Inchi： 1S/C19H16N2O2S/c1-12-3-5-15(6-4-12)17-11-24-19(20-17)21-18(23)16-9-7-14(8-10-16)13(2)22/h3-11H,1-2H3,(H,20,21,23)
• InChI Key： BNMCYWHSAJSXHU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.3Ų

Additional information on 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide

Research Briefing on 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 312605-34-8)

The compound 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 312605-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinase enzymes. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. In vitro studies have demonstrated that 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide exhibits selective inhibition against certain kinase targets, with IC50 values in the nanomolar range. This selectivity is attributed to the compound's unique structural features, including the acetyl and thiazole moieties, which facilitate optimal binding interactions with the kinase active site.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. Preclinical studies in animal models have shown that 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide achieves sufficient plasma concentrations to exert its pharmacological effects, with minimal off-target toxicity. These findings underscore its potential as a lead candidate for further drug development. Additionally, recent advancements in synthetic methodologies have enabled the scalable production of this compound, addressing previous challenges related to yield and purity.

In the context of therapeutic applications, researchers have explored the compound's efficacy in oncology. Preliminary data from cell-based assays indicate that 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide induces apoptosis in cancer cells by disrupting critical survival pathways. Moreover, combination studies with standard chemotherapeutic agents have shown synergistic effects, suggesting its utility as an adjunct therapy. These results are particularly encouraging for the treatment of resistant malignancies, where current therapeutic options are limited.

Beyond oncology, the compound has also been investigated for its anti-inflammatory properties. In models of chronic inflammation, 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide has demonstrated the ability to suppress pro-inflammatory cytokine production, thereby attenuating inflammatory responses. This dual functionality—targeting both kinase activity and inflammatory pathways—positions the compound as a versatile therapeutic agent with broad applicability.

In conclusion, the latest research on 4-acetyl-N-4-(4-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 312605-34-8) highlights its significant potential in drug discovery and development. Its selective kinase inhibition, favorable pharmacokinetics, and therapeutic efficacy in oncology and inflammation make it a compelling candidate for further investigation. Future studies should focus on optimizing its clinical profile and exploring additional therapeutic indications to fully realize its biomedical potential.